Cas no 2142334-76-5 (2,2-Difluoro-1-(2-fluoro-4-methylphenyl)ethan-1-ol)

• Product Name: 2,2-Difluoro-1-(2-fluoro-4-methylphenyl)ethan-1-ol
• CAS No: 2142334-76-5
• MF: C₉H₉F₃O
• MW: 190.162373304367
• CID: 6148120
• PubChem ID: 165652486
• Update Time: 2025-06-12

2,2-Difluoro-1-(2-fluoro-4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-fluoro-4-methylphenyl)ethan-1-ol
• EN300-1668671
• 2142334-76-5
• 2,2-Difluoro-1-(2-fluoro-4-methylphenyl)ethan-1-ol

• Inchi： 1S/C9H9F3O/c1-5-2-3-6(7(10)4-5)8(13)9(11)12/h2-4,8-9,13H,1H3
• InChI Key： RPUNOLOIWDXUPR-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C(C(F)F)O

Computed Properties

• Exact Mass: 190.06054939g/mol
• Monoisotopic Mass: 190.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 2,2-Difluoro-1-(2-fluoro-4-methylphenyl)ethan-1-ol

Professional Introduction to 2,2-Difluoro-1-(2-fluoro-4-methylphenyl)ethan-1-ol (CAS No. 2142334-76-5)

2,2-Difluoro-1-(2-fluoro-4-methylphenyl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2142334-76-5, is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its dual fluorine substituents and a phenyl ring with a fluoro and methyl group, exhibits unique structural and electronic properties that make it a promising candidate for various biochemical applications.

The molecular structure of 2,2-Difluoro-1-(2-fluoro-4-methylphenyl)ethan-1-ol consists of an ethanol moiety linked to a benzene ring that is substituted at the 2-position with a fluorine atom and at the 4-position with a methyl group. The presence of fluorine atoms at the 2,2 positions introduces electron-withdrawing effects, which can influence the reactivity and binding affinity of the molecule. This structural feature is particularly relevant in drug design, where fluorine atoms are often incorporated to enhance metabolic stability, lipophilicity, and binding interactions with biological targets.

In recent years, there has been growing interest in fluorinated compounds due to their ability to modulate pharmacokinetic and pharmacodynamic properties of pharmaceutical agents. The use of fluorine in drug development has been extensively studied for its impact on molecular properties such as pKa, solubility, and bioavailability. For instance, fluoroalkyl groups can improve the metabolic resistance of drugs against cytochrome P450 enzymes, thereby extending their half-life in vivo. Additionally, fluorine atoms can enhance hydrogen bonding interactions, leading to stronger binding affinities between drug molecules and their biological targets.

CAS No. 2142334-76-5 corresponds to a specific isomer with a well-defined chemical identity, which is crucial for reproducibility in synthetic chemistry and biological studies. The compound’s unique electronic distribution, influenced by the fluoro and methyl substituents, makes it an interesting scaffold for developing novel bioactive molecules. Researchers have explored its potential in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments.

One of the most compelling aspects of 2,2-Difluoro-1-(2-fluoro-4-methylphenyl)ethan-1-ol is its versatility in chemical modifications. The presence of both hydroxyl and fluoro groups provides multiple sites for functionalization, allowing chemists to tailor its properties for specific applications. For example, the hydroxyl group can be used for further derivatization via esterification or etherification reactions, while the fluoro group can participate in cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These synthetic pathways enable the construction of more complex molecules with enhanced biological activity.

Recent advancements in computational chemistry have facilitated the virtual screening of fluorinated compounds like CAS No. 2142334-76-5 for their potential as drug candidates. Molecular docking studies have shown that this compound can interact with various protein targets through hydrophobic and hydrogen bonding interactions. Notably, its structural motif has been found to be complementary to certain enzymes involved in signal transduction pathways relevant to diseases such as cancer and neurodegeneration. These findings highlight its potential as a lead compound for further optimization.

The pharmaceutical industry has increasingly recognized the value of fluorinated intermediates in drug development pipelines. 2,2-Difluoro-1-(2-fluoro-4-methylphenyl)ethan-1-ol exemplifies how strategic incorporation of fluorine atoms can lead to improved drug candidates. Its molecular framework offers a balance between lipophilicity and polarizability, which are critical factors for membrane permeability and target binding. Moreover, the compound’s stability under various reaction conditions makes it suitable for large-scale synthesis without significant degradation.

In conclusion,CAS No. 2142334-76-5 represents a significant advancement in fluorinated organic chemistry with potential applications across multiple therapeutic domains. The structural features of 2,2-Difluoro-1-(2-fluoro-4-methylphenyl)ethan-1-ol, particularly its dual fluoro substitution and aromatic ring configuration, position it as a valuable building block for innovative drug discovery efforts. As research continues to uncover new therapeutic targets and mechanisms, this compound is poised to play an important role in developing next-generation pharmaceuticals.